Cas no 2138273-20-6 (6-Ethyl-4-hydrazinyl-3-propyl-[1,2]oxazolo[5,4-b]pyridine)

• Product Name: 6-Ethyl-4-hydrazinyl-3-propyl-[1,2]oxazolo[5,4-b]pyridine
• CAS No: 2138273-20-6
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 6419583
• PubChem ID: 165446762
• Update Time: 2025-08-03

6-Ethyl-4-hydrazinyl-3-propyl-[1,2]oxazolo[5,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2138273-20-6
• EN300-700845
• 6-ethyl-4-hydrazinyl-3-propyl-[1,2]oxazolo[5,4-b]pyridine
• 6-Ethyl-4-hydrazinyl-3-propyl-[1,2]oxazolo[5,4-b]pyridine

• Inchi： 1S/C11H16N4O/c1-3-5-8-10-9(14-12)6-7(4-2)13-11(10)16-15-8/h6H,3-5,12H2,1-2H3,(H,13,14)
• InChI Key： MKTNOKRDQJCVTD-UHFFFAOYSA-N
• SMILES： O1C2C(=C(C=C(CC)N=2)NN)C(CCC)=N1

Computed Properties

• Exact Mass: 220.13241115g/mol
• Monoisotopic Mass: 220.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 77Ų

Additional information on 6-Ethyl-4-hydrazinyl-3-propyl-[1,2]oxazolo[5,4-b]pyridine

Research Brief on 6-Ethyl-4-hydrazinyl-3-propyl-[1,2]oxazolo[5,4-b]pyridine (CAS: 2138273-20-6)

The compound 6-Ethyl-4-hydrazinyl-3-propyl-[1,2]oxazolo[5,4-b]pyridine (CAS: 2138273-20-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold, featuring an oxazolo[5,4-b]pyridine core, has been explored for its unique pharmacological properties, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to elucidate its mechanism of action and therapeutic potential.

Recent research has highlighted the compound's role as a promising scaffold for the development of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the structural features of 6-Ethyl-4-hydrazinyl-3-propyl-[1,2]oxazolo[5,4-b]pyridine suggest its potential to interact with ATP-binding sites of various kinases. Computational docking studies and in vitro assays have demonstrated its affinity for specific kinase targets, with preliminary data indicating low micromolar inhibitory activity. These findings position the compound as a viable lead for further optimization.

In addition to its kinase inhibitory properties, the hydrazinyl moiety of the compound has been investigated for its ability to form stable complexes with metal ions, which could be leveraged in diagnostic or therapeutic applications. Recent studies have explored its chelation properties with transition metals, revealing potential applications in imaging or metal-based therapeutics. The versatility of this functional group underscores the compound's multifunctional potential in chemical biology.

The synthesis of 6-Ethyl-4-hydrazinyl-3-propyl-[1,2]oxazolo[5,4-b]pyridine has been optimized in recent years to improve yield and scalability. Key advancements include the use of microwave-assisted synthesis and green chemistry approaches, which have reduced reaction times and minimized environmental impact. These methodological improvements are critical for facilitating further preclinical and clinical development of derivatives based on this scaffold.

Despite these promising developments, challenges remain in the pharmacokinetic profiling of 6-Ethyl-4-hydrazinyl-3-propyl-[1,2]oxazolo[5,4-b]pyridine. Recent studies have identified issues related to its solubility and metabolic stability, which could limit its bioavailability. Ongoing research is focused on structural modifications to address these limitations, such as the introduction of solubilizing groups or the replacement of labile functional groups. These efforts aim to enhance the compound's drug-like properties while retaining its biological activity.

In conclusion, 6-Ethyl-4-hydrazinyl-3-propyl-[1,2]oxazolo[5,4-b]pyridine represents a promising scaffold in medicinal chemistry, with demonstrated potential in kinase inhibition and metal chelation. Continued research into its synthesis, optimization, and biological evaluation will be essential to fully realize its therapeutic applications. The compound's versatility and unique structural features make it a compelling subject for future studies in chemical biology and drug discovery.